Cas no 130201-21-7 (4'-Bromo-3-iodo-1,1'-biphenyl)

• Product Name: 4'-Bromo-3-iodo-1,1'-biphenyl
• CAS No: 130201-21-7
• MF: C₁₂H₈BrI
• MW: 359.000394821167
• MDL: MFCD31630385
• CID: 2199732
• PubChem ID: 12939410
• Update Time: 2025-08-04

4'-Bromo-3-iodo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-BROMO-3-IODO-BIPHENYL
• 4'-Bromo-3-iodo-1,1'-biphenyl
• 4-Brom-3'-iodbiphenyl
• SY233013
• 4 inverted exclamation mark -Bromo-3-iodo-1,1 inverted exclamation mark -biphenyl
• SCHEMBL2162915
• 130201-21-7
• AC1902
• 4-Bromo-3-iodo-1,1-biphenyl
• DB-396360
• MFCD31630385
• 1-bromo-4-(3-iodophenyl)benzene

• MDL： MFCD31630385
• Inchi： 1S/C12H8BrI/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H
• InChI Key： VXZCZCODBREKPY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 357.88541g/mol
• Monoisotopic Mass: 357.88541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.9

Additional information on 4'-Bromo-3-iodo-1,1'-biphenyl

Chemical Profile of 4'-Bromo-3-iodo-1,1'-biphenyl (CAS No. 130201-21-7)

4'-Bromo-3-iodo-1,1'-biphenyl, identified by its Chemical Abstracts Service (CAS) number 130201-21-7, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and materials science. This bipyhenyl derivative features both bromo and iodo substituents at specific positions on its aromatic structure, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4'-Bromo-3-iodo-1,1'-biphenyl consists of two benzene rings connected by a central carbon-carbon bond. The presence of bromine at the 4' position and iodine at the 3 position introduces unique electronic and steric properties that influence its reactivity and utility in chemical transformations. Such structural features make it a versatile building block for pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for halogenated biphenyls like 4'-Bromo-3-iodo-1,1'-biphenyl has surged due to their role in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions, particularly the Suzuki-Miyaura and Stille couplings, enable the formation of carbon-carbon bonds between aryl halides and organometallic reagents. The bromo and iodo substituents in 4'-Bromo-3-iodo-1,1'-biphenyl facilitate such transformations, making it an indispensable reagent in laboratory settings and industrial processes.

One of the most compelling applications of 4'-Bromo-3-iodo-1,1'-biphenyl is in the development of pharmaceutical compounds. Halogenated aromatic rings are common motifs in drug molecules due to their ability to enhance binding affinity and metabolic stability. Researchers have leveraged derivatives of 4'-Bromo-3-iodo-1,1'-biphenyl to synthesize novel bioactive agents targeting various diseases. For instance, studies have shown that biphenyl scaffolds modified with bromine and iodine exhibit promising antitumor and anti-inflammatory properties.

The synthesis of 4'-Bromo-3-iodo-1,1'-biphenyl typically involves multi-step organic reactions starting from commercially available biphenyl precursors. Common methods include halogenation using appropriate electrophilic reagents followed by regioselective functionalization. The precise control over regiochemistry is crucial to achieve the desired substitution pattern, which directly impacts the compound's reactivity and downstream applications.

Advances in computational chemistry have further enhanced the utility of 4'-Bromo-3-iodo-1,1'-biphenyl by enabling predictive modeling of its interactions with other molecules. Such simulations aid in designing efficient synthetic routes and optimizing reaction conditions. Additionally, green chemistry principles have been increasingly applied to reduce waste and improve sustainability in the production of this compound.

In materials science, 4'-Bromo-3-iodo-1,1'-biphenyl has been explored for its potential in organic electronics. Its rigid bipyhenyl core contributes to stable conjugated systems, which are essential for applications in light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). Researchers have incorporated derivatives of this compound into π-conjugated polymers to enhance charge transport properties.

The pharmacological relevance of 4'-Bromo-3-iodo-1,1'-biphenyl extends beyond its role as a synthetic intermediate. Several preclinical studies have highlighted its potential as a modulator of signaling pathways involved in cancer progression. The halogen atoms at specific positions on its structure allow for selective interactions with biological targets, making it a promising candidate for drug discovery efforts.

Future research directions for 4'-Bromo-3-iodo-1,1'-biphenyl may focus on expanding its utility in cross-coupling reactions using less conventional reagents or developing novel catalytic systems. Additionally, exploring its role in medicinal chemistry could uncover new therapeutic agents with improved efficacy and reduced side effects.

The growing interest in halogenated biphenyls underscores their importance as chemical tools across multiple disciplines. As synthetic methodologies continue to evolve, compounds like 4 '-Bromo - 3 - iodo - 1 , 1 '- biph en yl (CAS No. 130201 - 21 - 7) will remain at the forefront of innovation, driving progress in both academic research and industrial applications.